Cas no 78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-)
78044-62-9 structure
Product Name:Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
CAS No:78044-62-9
MF:C11H18O4
MW:214.258224010468
CID:535087
PubChem ID:12634561
Update Time:2025-04-19
Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
- ethyl (2S)-2-acetyl-2-methyl-5-oxohexanoate
- DTXSID40505140
- 78044-62-9
-
- Inchi: 1S/C11H18O4/c1-5-15-10(14)11(4,9(3)13)7-6-8(2)12/h5-7H2,1-4H3/t11-/m0/s1
- InChI Key: CNZDATVMDLHXGZ-NSHDSACASA-N
- SMILES: O(CC)C([C@@](C(C)=O)(C)CCC(C)=O)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 596-75-8(Diethyl dibutylmalonate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk